4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carbohydrazide

• IUPAC Name: 4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carbohydrazide
• InChI: InChI=1S/C12H10F3N3OS/c1-6-9(10(19)18-16)20-11(17-6)7-2-4-8(5-3-7)12(13,14)15/h2-5H,16H2,1H3,(H,18,19)
• InChI Key: GTNNCFHYKFAPEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)C(F)(F)F)C(=O)NN
• Molecular Formula: C12H10F3N3OS
• DSSTOX Substance ID: DTXSID101326638
• Molecular Weight: 301.29 g/mol
• Solubility: 26.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 263387-25-3

Description

4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carbohydrazide is a useful research compound. Its molecular formula is C12H10F3N3OS and its molecular weight is 301.29. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carbohydrazide and its derivatives demonstrate significant anticancer activities. Research has revealed that certain thiazole and 1,3,4-thiadiazole derivatives, which incorporate the thiazole moiety, show potent anticancer properties. In vitro studies on Hepatocellular carcinoma cell lines (HepG-2) indicated promising results for some compounds derived from this chemical structure (Gomha et al., 2017).

Antimicrobial and Antioxidant Activities

Hydrazones synthesized from this compound exhibit notable antimicrobial and antioxidant properties. A study demonstrated that these molecules, particularly those with specific substitutions, displayed moderate to significant growth inhibition activity against various microbial strains. Additionally, certain derivatives showed enhanced free-radical scavenging ability, suggesting potential antioxidant applications (Nastasă et al., 2015).

Antitumor and Antimicrobial Properties

Further research into derivatives of this compound has shown diverse biological activities. Compounds with specific substituents like methoxy and methyl groups displayed exceptional antioxidant effects. Moreover, derivatives with electron-withdrawing groups like fluoro, chloro, and bromo substitutions exhibited superior antitumor and antimicrobial activities. These findings point towards the potential of these compounds in developing potent anti-tumor and anti-microbial agents (Paulrasu et al., 2014).

Applications in Heterocyclic Chemistry

The chemical structure of this compound plays a crucial role in the synthesis of various heterocyclic compounds. Its derivatives have been used to synthesize novel pharmacophores containing thiazole moiety, leading to the creation of new compounds with potential biological activities (Mamedov et al., 1995).